1-(4-Aminothiobenzoyl)piperidine

• Molecular Formula: C12H16N2S
• Molecular Weight: 220.34 g/mol
• IUPAC Name: (4-aminophenyl)-piperidin-1-ylmethanethione
• InChI: InChI=1S/C12H16N2S/c13-11-6-4-10(5-7-11)12(15)14-8-2-1-3-9-14/h4-7H,1-3,8-9,13H2
• InChI Key: JKKSMLIXGCREHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=S)C2=CC=C(C=C2)N

Description

1-(4-Aminothiobenzoyl)piperidine is a useful research compound. Its molecular formula is C12H16N2S and its molecular weight is 220.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Acetamidothiobenzoyl)piperidine (131.2 g, 0.5 mole), ethanol (500 ml), water (1 l) and concentrated sulphuric acid (125 ml) were mixed together and refluxed for 16 hours with stirring; nearly all the solid dissolved during the first hour. The reaction mixture was cooled to about 40°C and filtered quickly to remove any insoluble material. The filtrate was then made alkaline with 6N sodium hydroxide solution using external ice-cooling. The yellow crystalline solid was filtered off, washed with water and dried in vacuo at a temperature of under 50°C. Recrystallisation of the crude product (91 g; m.p. 162°-164°) by dissolving in 6 volumes of warm chloroform (about 546 ml) followed by adding 5 volumes of petroleum ether (b.p. 40°-60°) (about 455 ml) yielded yellow crystals (85 g; 77.3%), m.p. 164°-165°.